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Compound of Interest
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methyl-
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Cat. No.: B3058334

Get Quote

Reference Standards for 1-Piperazinepropanamide, N-methyl- Analysis: A Comparative

Technical Guide

Executive Summary & Molecule Profile
1-Piperazinepropanamide, N-methyl- (CAS 89009-58-5), also known as N-methyl-3-(1-

piperazinyl)propanamide, is a critical intermediate and potential process impurity in the

synthesis of piperazine-based Active Pharmaceutical Ingredients (APIs). Its structure features a

piperazine ring coupled to an N-methylpropanamide chain, a motif common in kinase inhibitors

(e.g., Imatinib analogs) and atypical antipsychotics.

Accurate analysis of this compound is essential for two reasons:

Yield Optimization: As a building block, its purity directly impacts the yield of the final API.

Impurity Control: It can form as a side-product via the Michael addition of piperazine to N-

methylacrylamide. Regulatory guidelines (ICH Q3A/B) require stringent quantification of such

impurities, often down to 0.05% levels.
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This guide compares reference standard grades and analytical methodologies to ensure

precise quantification in pharmaceutical matrices.

Property Data

CAS Number 89009-58-5

IUPAC Name N-methyl-3-(piperazin-1-yl)propanamide

Molecular Formula C₈H₁₇N₃O

Molecular Weight 171.24 g/mol

pKa (Calculated)
~9.8 (Piperazine secondary amine), ~5.5

(Tertiary amine)

Solubility
Highly soluble in water, methanol; soluble in

DMSO.[1][2]

Comparative Analysis: Reference Standard Grades
Selecting the correct reference standard grade is the first critical decision in method

development. The following table compares the three primary alternatives available to

analytical labs.
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Feature
Alternative A:

Certified Reference

Material (CRM)

Alternative B:

Secondary

(Working) Standard

Alternative C:

Reagent/Research

Grade

Definition

Primary standard with

metrological

traceability (ISO

17034).

Qualified in-house

against a CRM.

Commercially

available chemical for

synthesis, not

analysis.

Purity
>99.0% (Mass

Balance)
Typically >98.0% Variable (often ~95%)

Traceability
High: NIST/SI

traceable.

Medium: Traceable to

the CRM used for

qualification.

None: Vendor CoA

only.

Uncertainty
Explicitly stated (e.g.,

±0.5%).

Derived from the CRM

+ weighing error.
Unknown.

Water/Solvent
Quantified (KF/GC-

HS) and corrected.

Measured but often

not corrected in

potency.

Rarely quantified.

Use Case

Method Validation,

Calibration of Working

Stds.

Routine QC Release

Testing.

Early R&D,

Identification

(Qualitative only).

Risk Low. Self-validating.

Moderate. Requires

rigorous stability

monitoring.

High. Can lead to

>10% quantitation

errors.

Expert Insight: For 1-Piperazinepropanamide, N-methyl-, hygroscopicity is a known issue due

to the amide and amine functions. Reagent Grade materials often contain 2-5% absorbed

water that is uncorrected in the vendor's nominal weight, leading to significant assay bias.

CRMs are lyophilized and handled under inert atmosphere to mitigate this.

Impurity Formation & Control Strategy
Understanding the origin of CAS 89009-58-5 is vital for process control. It typically arises

during the "Aza-Michael Addition" step in drug synthesis.[3]
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Figure 1: Formation Pathway of 1-Piperazinepropanamide, N-methyl- The following diagram

illustrates the reaction pathway and potential side reactions.
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Caption: The mono-addition of piperazine to N-methylacrylamide yields the target. Lack of

stoichiometry control leads to the bis-alkylated impurity.

Experimental Protocols: Analytical Methodologies
Two primary methodologies are compared: LC-MS/MS (Recommended for trace analysis) and

HPLC-UV (Suitable for assay/purity).

Method A: LC-MS/MS (Gold Standard for Trace
Quantification)
Rationale: The molecule lacks a strong chromophore, making UV detection at low levels (ppm)

difficult and prone to interference. MS/MS provides the necessary specificity.

Column: HILIC Column (e.g., Waters XBridge Amide, 100 x 2.1 mm, 3.5 µm).

Why HILIC? The polar amine/amide structure retains poorly on C18. HILIC ensures

retention and good peak shape.

Mobile Phase:

A: 10 mM Ammonium Formate in Water (pH 3.0).

B: Acetonitrile.

Gradient: 90% B to 50% B over 5 minutes.
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Detection: ESI Positive Mode (MRM).

Transitions:

Quantifier: m/z 172.1 → 85.1 (Piperazine ring fragment).

Qualifier: m/z 172.1 → 44.1 (N-methyl fragment).

Method B: HPLC-UV with Derivatization (Alternative)
Rationale: For labs without MS, derivatization is required to enhance sensitivity.

Reagent: 9-Fluorenylmethyl chloroformate (FMOC-Cl).

Procedure:

Dissolve 10 mg Standard in 10 mL Borate Buffer (pH 9.0).

Add 1 mL FMOC-Cl solution (in ACN).

Incubate at 40°C for 30 mins.

Quench with Adamantanamine.

Detection: UV at 265 nm.

Limit of Quantitation (LOQ): ~1.0 ppm (vs. 0.01 ppm for LC-MS).

Analytical Workflow Visualization
Figure 2: Recommended Validation Workflow This flowchart outlines the decision process for

qualifying the reference standard and selecting the method.
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Caption: Decision tree for standard selection and method execution based on sensitivity

requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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